Cas no 1805319-83-8 (4-(Difluoromethyl)-3-iodopyridine-5-acetonitrile)

• Product Name: 4-(Difluoromethyl)-3-iodopyridine-5-acetonitrile
• CAS No: 1805319-83-8
• MF: C₈H₅F₂IN₂
• MW: 294.039980649948
• CID: 4848628
• Update Time: 2025-07-23

4-(Difluoromethyl)-3-iodopyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-iodopyridine-5-acetonitrile

• Inchi： 1S/C8H5F2IN2/c9-8(10)7-5(1-2-12)3-13-4-6(7)11/h3-4,8H,1H2
• InChI Key： RBCQMKUDXHMADI-UHFFFAOYSA-N
• SMILES： IC1=CN=CC(CC#N)=C1C(F)F

Computed Properties

• Exact Mass: 293.947
• Monoisotopic Mass: 293.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 36.7

Additional information on 4-(Difluoromethyl)-3-iodopyridine-5-acetonitrile

Recent Advances in the Study of 4-(Difluoromethyl)-3-iodopyridine-5-acetonitrile (CAS: 1805319-83-8)

The compound 4-(Difluoromethyl)-3-iodopyridine-5-acetonitrile (CAS: 1805319-83-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of 4-(Difluoromethyl)-3-iodopyridine-5-acetonitrile as a versatile building block in the synthesis of complex heterocyclic compounds. Its difluoromethyl and iodine substituents make it particularly valuable for cross-coupling reactions, enabling the construction of diverse molecular scaffolds. Researchers have successfully utilized this compound in the development of novel kinase inhibitors, demonstrating its utility in targeting key signaling pathways involved in cancer and inflammatory diseases.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 4-(Difluoromethyl)-3-iodopyridine-5-acetonitrile exhibit promising inhibitory effects against several protein kinases, including EGFR and VEGFR. These findings suggest potential applications in oncology, where kinase inhibitors play a crucial role in targeted cancer therapies. Moreover, the compound's unique electronic properties, conferred by the difluoromethyl group, have been shown to enhance metabolic stability and improve pharmacokinetic profiles.

Recent synthetic methodologies have focused on optimizing the production of 4-(Difluoromethyl)-3-iodopyridine-5-acetonitrile, with particular emphasis on improving yield and purity. Advances in transition metal-catalyzed reactions have enabled more efficient functionalization of the pyridine core, opening new avenues for structure-activity relationship (SAR) studies. These developments are expected to accelerate the discovery of novel bioactive molecules derived from this scaffold.

Looking ahead, researchers are exploring the potential of 4-(Difluoromethyl)-3-iodopyridine-5-acetonitrile in other therapeutic areas beyond oncology. Its unique chemical properties make it a promising candidate for the development of antiviral and antibacterial agents, particularly in light of growing antimicrobial resistance. Additionally, its application in positron emission tomography (PET) tracer development is being investigated, leveraging the iodine moiety for radiolabeling purposes.

In conclusion, 4-(Difluoromethyl)-3-iodopyridine-5-acetonitrile (CAS: 1805319-83-8) represents a valuable chemical entity with broad potential in medicinal chemistry and drug discovery. Continued research into its synthetic applications and biological activities is expected to yield significant advancements in multiple therapeutic areas. The compound's versatility and unique properties position it as an important tool for future drug development efforts.